Cas no 2228775-21-9 (1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol)

• Product Name: 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol
• CAS No: 2228775-21-9
• MF: C₇H₇BrClNO₂
• MW: 252.492980241776
• CID: 5875432
• PubChem ID: 165643013
• Update Time: 2025-05-20

1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chloro-4-pyridinyl)-1,2-ethanediol
• 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol
• 2228775-21-9
• EN300-1908890

• Inchi： 1S/C7H7BrClNO2/c8-5-2-10-7(9)1-4(5)6(12)3-11/h1-2,6,11-12H,3H2
• InChI Key： MJBCDYSXRNRCEM-UHFFFAOYSA-N
• SMILES： C(C1C(Br)=CN=C(Cl)C=1)(O)CO

Computed Properties

• Exact Mass: 250.93487g/mol
• Monoisotopic Mass: 250.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.811±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.6±40.0 °C(Predicted)
• pka: 11.62±0.20(Predicted)

Additional information on 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol

Introduction to 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol (CAS No. 2228775-21-9)

1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol (CAS No. 2228775-21-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated pyridine ring and a diol moiety. These structural elements contribute to its diverse chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol is particularly noteworthy for its ability to undergo a wide range of chemical transformations. The presence of the bromine and chlorine atoms on the pyridine ring provides multiple sites for functionalization, while the diol group offers opportunities for further derivatization through reactions such as etherification, esterification, and acylation. These properties make it an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

In the realm of pharmaceutical research, 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its role in the development of novel therapeutic agents targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising antitumor activity against several cancer cell lines. The bromine and chlorine substituents on the pyridine ring are believed to play a crucial role in modulating the compound's biological activity by influencing its binding affinity to specific protein targets.

Beyond its applications in oncology, 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol has also been investigated for its potential in treating neurological disorders. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated neuroprotective effects in animal models of Parkinson's disease. The diol moiety is thought to contribute to the compound's ability to cross the blood-brain barrier, thereby enhancing its therapeutic efficacy.

The synthetic accessibility of 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol is another factor that makes it an attractive candidate for further research and development. Several efficient synthetic routes have been reported in the literature, including methods involving palladium-catalyzed cross-coupling reactions and oxidative coupling strategies. These synthetic methods not only provide high yields but also allow for easy modification of the compound's structure, facilitating the exploration of structure-activity relationships (SAR).

In addition to its pharmaceutical applications, 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol has found use in other areas of chemistry and biology. For example, it has been employed as a building block in the synthesis of fluorescent probes for cellular imaging. The unique electronic properties conferred by the brominated and chlorinated pyridine ring make it suitable for designing probes with specific fluorescence characteristics. This application highlights the compound's versatility and potential for interdisciplinary research.

The safety profile of 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol is an important consideration for both researchers and industrial users. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity at typical experimental concentrations. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, 1-(5-bromo-2-chloropyridin-4-yl)ethane-1,2-diol (CAS No. 2228775-21-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable intermediate for the development of novel therapeutic agents and other advanced materials. Ongoing research continues to uncover new applications and insights into its properties, underscoring its importance as a key player in modern chemistry.